Cas no 158013-43-5 (para-iodoHoechst 33258)

Para-iodoHoechst 33258 is a modified derivative of the classic DNA minor groove-binding dye Hoechst 33258, where a para-iodo substitution enhances its utility in specialized applications. This compound exhibits strong binding affinity for AT-rich DNA sequences, making it valuable for fluorescence microscopy, cell staining, and nucleic acid detection. The iodine substitution improves photostability and may facilitate crosslinking or heavy-atom derivatization for structural studies. Its fluorescence properties remain comparable to the parent compound, with excitation/emission maxima near 360/470 nm. The iodinated variant is particularly useful in advanced imaging techniques and research requiring enhanced probe stability or compatibility with X-ray-based analyses.

para-iodoHoechst 33258 structure

Product Name:para-iodoHoechst 33258

CAS No:158013-43-5

MF:C₂₅H₂₃IN₆

MW:534.394796609879

CID:207387

Update Time:2025-06-07

para-iodoHoechst 33258 Chemical and Physical Properties

Names and Identifiers

- 2,6'-Bi-1H-benzimidazole,2'-(4-iodophenyl)-6-(4-methyl-1-piperazinyl)-
- 2,5'-Bi-1H-benzimidazole,2'-(4-iodophenyl)-5-(4-methyl-1-piperazinyl)- (9CI)
- 2-(4-iodophenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole
- iodoHoechst 33258
- para-iodoHoechst 33258
- Inchi： 1S/C25H23IN6/c1-31-10-12-32(13-11-31)19-7-9-21-23(15-19)30-25(28-21)17-4-8-20-22(14-17)29-24(27-20)16-2-5-18(26)6-3-16/h2-9,14-15H,10-13H2,1H3,(H,27,29)(H,28,30)
- InChI Key： WSBVZEKIZWIJQO-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 3

para-iodoHoechst 33258 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

para-iodoHoechst 33258 Pricemore >>

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